Cas no 2034560-68-2 (2-methyl-4-{[1-(3,4,5-trimethoxybenzoyl)piperidin-3-yl]oxy}pyrimidine)

• Product Name: 2-methyl-4-{[1-(3,4,5-trimethoxybenzoyl)piperidin-3-yl]oxy}pyrimidine
• CAS No: 2034560-68-2
• MF: C₂₀H₂₅N₃O₅
• MW: 387.42960524559
• CID: 5335618
• PubChem ID: 122243614
• Update Time: 2025-10-28

2-methyl-4-{[1-(3,4,5-trimethoxybenzoyl)piperidin-3-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS032458446
• 2-methyl-4-{[1-(3,4,5-trimethoxybenzoyl)piperidin-3-yl]oxy}pyrimidine
• (3-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)(3,4,5-trimethoxyphenyl)methanone
• F6480-6447
• 2034560-68-2
• [3-[(2-Methyl-4-pyrimidinyl)oxy]-1-piperidinyl](3,4,5-trimethoxyphenyl)methanone

• Inchi： 1S/C20H25N3O5/c1-13-21-8-7-18(22-13)28-15-6-5-9-23(12-15)20(24)14-10-16(25-2)19(27-4)17(11-14)26-3/h7-8,10-11,15H,5-6,9,12H2,1-4H3
• InChI Key： UFTMYDGYLULKKU-UHFFFAOYSA-N
• SMILES： C(N1CCCC(OC2C=CN=C(C)N=2)C1)(C1=CC(OC)=C(OC)C(OC)=C1)=O

Computed Properties

• Exact Mass: 387.17942091g/mol
• Monoisotopic Mass: 387.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Density: 1.215±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 570.1±50.0 °C(Predicted)
• pka: 3.24±0.20(Predicted)

Additional information on 2-methyl-4-{[1-(3,4,5-trimethoxybenzoyl)piperidin-3-yl]oxy}pyrimidine

Comprehensive Overview of 2-methyl-4-{[1-(3,4,5-trimethoxybenzoyl)piperidin-3-yl]oxy}pyrimidine (CAS No. 2034560-68-2)

2-methyl-4-{[1-(3,4,5-trimethoxybenzoyl)piperidin-3-yl]oxy}pyrimidine (CAS No. 2034560-68-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their role in drug development, particularly in targeting enzyme inhibition and signal transduction pathways. The presence of a trimethoxybenzoyl moiety and a piperidine ring in its structure enhances its bioavailability and binding affinity, making it a promising candidate for further investigation.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in compounds like 2-methyl-4-{[1-(3,4,5-trimethoxybenzoyl)piperidin-3-yl]oxy}pyrimidine due to their potential to modulate key biological pathways. For instance, its piperidin-3-yloxy group is known to interact with G-protein-coupled receptors (GPCRs), which are critical targets in treating neurological disorders and metabolic diseases. This aligns with the growing trend of exploring GPCR modulators in drug discovery, a topic frequently searched in academic and industry databases.

The compound’s pyrimidine core is another feature of interest, as pyrimidines are fundamental building blocks in nucleic acids and coenzymes. This structural similarity allows 2-methyl-4-{[1-(3,4,5-trimethoxybenzoyl)piperidin-3-yl]oxy}pyrimidine to potentially interfere with DNA replication or RNA synthesis, a mechanism exploited in anticancer and antiviral therapies. Given the rising global focus on antiviral drug development post-pandemic, such compounds are under intense scrutiny for their ability to combat emerging viral strains.

From a synthetic chemistry perspective, the incorporation of a 3,4,5-trimethoxybenzoyl group into the piperidine scaffold enhances the compound’s stability and lipophilicity, which are crucial for oral drug formulations. This design strategy is often discussed in forums and publications related to medicinal chemistry optimization, a hot topic among researchers aiming to improve drug-like properties. Additionally, the compound’s CAS No. 2034560-68-2 serves as a unique identifier in chemical databases, facilitating easier retrieval and cross-referencing in patent literature and research papers.

Another area of interest is the compound’s potential application in neurodegenerative disease research. The piperidine moiety is a common pharmacophore in drugs targeting the central nervous system (CNS), such as acetylcholinesterase inhibitors used in Alzheimer’s disease. With the increasing prevalence of neurodegenerative conditions, searches for CNS-active compounds have spiked, making this compound a relevant subject for further exploration.

In summary, 2-methyl-4-{[1-(3,4,5-trimethoxybenzoyl)piperidin-3-yl]oxy}pyrimidine (CAS No. 2034560-68-2) represents a versatile scaffold with broad applicability in drug discovery. Its structural features align with current research trends, including GPCR modulation, antiviral therapy, and CNS drug development. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to play a pivotal role in addressing unmet medical needs.